Cas no 213469-81-9 (Ethanone,1-(2-methyl-5-nitro-3-furanyl)-)

Ethanone,1-(2-methyl-5-nitro-3-furanyl)- structure
213469-81-9 structure
Product Name:Ethanone,1-(2-methyl-5-nitro-3-furanyl)-
CAS No:213469-81-9
MF:C7H7NO4
MW:169.134782075882
CID:242689
PubChem ID:15350823
Update Time:2025-04-19

Ethanone,1-(2-methyl-5-nitro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2-methyl-5-nitro-3-furanyl)-
    • Ethanone, 1-(2-methyl-5-nitro-3-furanyl)- (9CI)
    • 1-(2-methyl-5-nitrofuran-3-yl)ethanone
    • 3-acetyl-2-methyl-5-nitrofuran
    • 213469-81-9
    • Inchi: 1S/C7H7NO4/c1-4(9)6-3-7(8(10)11)12-5(6)2/h3H,1-2H3
    • InChI Key: HQGQJDKTVDTWEU-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(C)=O)=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 169.03751
  • Monoisotopic Mass: 169.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 73.35

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